molecular formula C13H9N3O B253151 3-(2-pyridinyl)-4(3H)-quinazolinone

3-(2-pyridinyl)-4(3H)-quinazolinone

Cat. No. B253151
M. Wt: 223.23 g/mol
InChI Key: IDTVSIRWEVWAFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-pyridinyl)-4(3H)-quinazolinone, also known as PQ or PD153035, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR). It has become an important tool in the study of EGFR-mediated signaling pathways and has potential applications in cancer research.

Mechanism of Action

3-(2-pyridinyl)-4(3H)-quinazolinone binds to the ATP-binding site of the EGFR kinase domain, preventing the receptor from phosphorylating downstream signaling molecules. This leads to the inhibition of downstream signaling pathways involved in cell proliferation and survival, ultimately leading to cell death.
Biochemical and Physiological Effects:
3-(2-pyridinyl)-4(3H)-quinazolinone has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. It has also been shown to sensitize cancer cells to radiation therapy and chemotherapy. In addition, 3-(2-pyridinyl)-4(3H)-quinazolinone has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of 3-(2-pyridinyl)-4(3H)-quinazolinone is its specificity for EGFR, which allows for the selective inhibition of EGFR-mediated signaling pathways. This makes it a valuable tool for studying the role of EGFR in cancer and other diseases. However, 3-(2-pyridinyl)-4(3H)-quinazolinone has limitations in terms of its stability and solubility, which can affect its efficacy in experiments.

Future Directions

There are several future directions for research involving 3-(2-pyridinyl)-4(3H)-quinazolinone. One area of interest is the development of new analogs with improved stability and solubility. Another area of interest is the use of 3-(2-pyridinyl)-4(3H)-quinazolinone in combination with other therapies, such as immunotherapy or targeted therapies, to enhance its efficacy. Additionally, 3-(2-pyridinyl)-4(3H)-quinazolinone could be used to study the role of EGFR in other diseases, such as Alzheimer's disease or inflammatory disorders.

Synthesis Methods

The synthesis of 3-(2-pyridinyl)-4(3H)-quinazolinone involves the reaction of 2-aminopyridine with anthranilic acid in the presence of phosphorus oxychloride. The resulting intermediate is then reacted with a substituted aniline to yield 3-(2-pyridinyl)-4(3H)-quinazolinone. This method has been optimized to produce high yields and purity of 3-(2-pyridinyl)-4(3H)-quinazolinone.

Scientific Research Applications

3-(2-pyridinyl)-4(3H)-quinazolinone has been extensively studied for its ability to inhibit EGFR signaling. EGFR is a transmembrane receptor tyrosine kinase that plays a critical role in regulating cell proliferation, differentiation, and survival. Dysregulation of EGFR signaling has been implicated in the development and progression of various cancers, making it an attractive therapeutic target.

properties

Product Name

3-(2-pyridinyl)-4(3H)-quinazolinone

Molecular Formula

C13H9N3O

Molecular Weight

223.23 g/mol

IUPAC Name

3-pyridin-2-ylquinazolin-4-one

InChI

InChI=1S/C13H9N3O/c17-13-10-5-1-2-6-11(10)15-9-16(13)12-7-3-4-8-14-12/h1-9H

InChI Key

IDTVSIRWEVWAFW-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C(=O)N(C=N2)C3=CC=CC=N3

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C=N2)C3=CC=CC=N3

Origin of Product

United States

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